1,3-Dichloropropene (E/Z Mixture) 1,3-Dichloropropene (E/Z Mixture) 1,3-dichloropropene appears as a clear colorless liquid. Flash point 95°F. Denser (at 10.2 lb / gal) than water and insoluble in water. Vapors are heavier than air. Used to make other chemicals and as soil fumigant.
Trans-1,3-dichloropropene appears as a clear colorless liquid with chloroform odor. Flash point 95° F. Density 1.225 g/cm3 and insoluble in water. Hence sinks in water. A strong irritant. Used as a soil fumigant.
1,3-Dichloropropene is used as a component in formulations for soil fumigants. Acute (short-term) inhalation exposure of humans following a spill caused mucous membrane irritation, chest pain, and breathing difficulties. Effects on the lung have been observed in rats acutely exposed to 1,3- dichloropropene by inhalation. Chronic (long-term) dermal exposure may result in skin sensitization in humans. Damage to the nasal mucosa and urinary bladder are the primary health effects of rodents chronically exposed to 1,3-dichloropropene by inhalation. Information on the carcinogenic effects of 1,3- dichloropropene in humans is limited; two cases of histiocytic lymphomas and one case of leukemia have been reported in humans accidentally exposed by inhalation to concentrated vapors during cleanup of a tank truck spill. An increased incidence of bronchioalveolar adenomas has been reported in male mice exposed by inhalation but not in rats or female mice. EPA has classified 1,3-dichloropropene as a Group B2, probable human carcinogen.
Brand Name: Vulcanchem
CAS No.: 542-75-6
VCID: VC0049464
InChI: InChI=1S/C3H4Cl2/c4-2-1-3-5/h1-2H,3H2/b2-1+
SMILES: C(C=CCl)Cl
Molecular Formula: C3H4Cl2
Molecular Weight: 110.97 g/mol

1,3-Dichloropropene (E/Z Mixture)

CAS No.: 542-75-6

Reference Standards

VCID: VC0049464

Molecular Formula: C3H4Cl2

Molecular Weight: 110.97 g/mol

1,3-Dichloropropene (E/Z Mixture) - 542-75-6

CAS No. 542-75-6
Product Name 1,3-Dichloropropene (E/Z Mixture)
Molecular Formula C3H4Cl2
Molecular Weight 110.97 g/mol
IUPAC Name (E)-1,3-dichloroprop-1-ene
Standard InChI InChI=1S/C3H4Cl2/c4-2-1-3-5/h1-2H,3H2/b2-1+
Standard InChIKey UOORRWUZONOOLO-OWOJBTEDSA-N
Isomeric SMILES C(/C=C/Cl)Cl
Impurities Two known mutagens, epichlorohydrin and 1,3-dichloro-2-propanol have been identified as impurities in some formulations.
Other chlorinated hydrocarbons may be present as impurities and stabilizers. These include chloropicrin, isomers of dichloropropene, dichloropropane, and epichlorohydrin. /1,3-Dichloropropene mixture/
2,3-Dichloropropene may be present at up to 6.5%
SMILES C(C=CCl)Cl
Canonical SMILES C(C=CCl)Cl
Boiling Point 219 °F at 760 mm Hg (NTP, 1992)
234 °F at 760 mm Hg (NTP, 1992)
109.43333333333298 °C
108 °C
112 °C
226°F
Colorform Colorless to straw-colored liquid
Amber liquid
Colorless to amber liquid /1,3-Dichloropropene/
Density 1.2 at 68 °F (USCG, 1999)
1.224 at 68 °F (NTP, 1992)
1.220 at 25 °C
1.224 @ 20 °C/4 °C
Relative density (water = 1): 1.22
1.21
Flash Point 95 °F (NTP, 1992)
28 °C (82 °F) - closed cup
25 °C closed cup; 35 °C open cup
35 °C (open cup)
25 °C c.c.
95°F
77°F
Melting Point -119 °F (NTP, 1992)
<-50 °C
-50°C
-119°F
Physical Description 1,3-dichloropropene appears as a clear colorless liquid. Flash point 95°F. Denser (at 10.2 lb / gal) than water and insoluble in water. Vapors are heavier than air. Used to make other chemicals and as soil fumigant.
Trans-1,3-dichloropropene appears as a clear colorless liquid with chloroform odor. Flash point 95° F. Density 1.225 g/cm3 and insoluble in water. Hence sinks in water. A strong irritant. Used as a soil fumigant.
Liquid
COLOURLESS LIQUID WITH PUNGENT ODOUR.
Colorless to straw-colored liquid with a sharp, sweet, irritating, chloroform-like odor.
Colorless to straw-colored liquid with a sharp, sweet, irritating, chloroform-like odor. [insecticide] [Note: Exists as mixture of cis- & trans-isomers.]
Description 1,3-dichloropropene appears as a clear colorless liquid. Flash point 95°F. Denser (at 10.2 lb / gal) than water and insoluble in water. Vapors are heavier than air. Used to make other chemicals and as soil fumigant.
Trans-1,3-dichloropropene appears as a clear colorless liquid with chloroform odor. Flash point 95° F. Density 1.225 g/cm3 and insoluble in water. Hence sinks in water. A strong irritant. Used as a soil fumigant.
1,3-Dichloropropene is used as a component in formulations for soil fumigants. Acute (short-term) inhalation exposure of humans following a spill caused mucous membrane irritation, chest pain, and breathing difficulties. Effects on the lung have been observed in rats acutely exposed to 1,3- dichloropropene by inhalation. Chronic (long-term) dermal exposure may result in skin sensitization in humans. Damage to the nasal mucosa and urinary bladder are the primary health effects of rodents chronically exposed to 1,3-dichloropropene by inhalation. Information on the carcinogenic effects of 1,3- dichloropropene in humans is limited; two cases of histiocytic lymphomas and one case of leukemia have been reported in humans accidentally exposed by inhalation to concentrated vapors during cleanup of a tank truck spill. An increased incidence of bronchioalveolar adenomas has been reported in male mice exposed by inhalation but not in rats or female mice. EPA has classified 1,3-dichloropropene as a Group B2, probable human carcinogen.
Shelf Life Stable under recommended storage conditions.
Stable under normal conditions.
Solubility less than 0.1 mg/mL at 61.7° F (NTP, 1992)
less than 1 mg/mL at 68.9° F (NTP, 1992)
In water, 2 g/L at 20 °C
In water at 25 °C: 2,180 mg/L (cis isomer), 2,320 mg/L (trans isomer)
Miscible with hydrocarbons, halogenated solvents, esters, and ketones
Soluble in toluene, acetone, octane
Sol in ether, benzene, chloroform
In water, 2,800 mg/l @ 25 °C.
Solubility in water, g/100ml at 20 °C: 0.2
0.2%
Synonyms 1,3-D; 1,3-Dichloro-1-propene; 1,3-Dichloro-2-propene; 1,3-Dichloropropene; 1,3-Dichloropropylene; 3-Chloroallyl Chloride; 3-Chloropropenyl Chloride; D-D 92; DD 95; Dorlane II; NSC 6202; Telone; Telone 92; Telone II; Telone II-B; α,γ-Dichloropropylen
Vapor Density 3.83 (NTP, 1992) (Relative to Air)
3.8 (Air = 1)
1.4 AT 37.8 °C (AIR= 1)
Relative vapor density (air = 1): 3.8
3.86
Vapor Pressure 27.9 mm Hg at 68 °F ; 28 mm Hg at 77° F (NTP, 1992)
34 mm Hg at 77 °F (NTP, 1992)
34.3 mm Hg at 25 °C (cis isomer), 23.0 mm Hg at 25 °C (trans isomer)
34 mm Hg @ 25 °C
Vapor pressure, kPa at 20 °C: 3.7
28 mmHg at 77°
28 mmHg
PubChem Compound 24726
Last Modified Nov 11 2021
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